N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide

• IUPAC Name: N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide
• InChI: InChI=1S/C14H14F3N3O2/c15-14(16,17)9-22-8-13(21)18-7-10-1-3-11(4-2-10)12-5-6-19-20-12/h1-6H,7-9H2,(H,18,21)(H,19,20)
• InChI Key: IETWFFGIFNMGHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)COCC(F)(F)F)C2=CC=NN2
• Molecular Formula: C14H14F3N3O2
• Molecular Weight: 313.27 g/mol

Description

N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide is a synthetic organic compound featuring a pyrazole ring, a phenyl group, and a trifluoroethoxy acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis typically begins with commercially available starting materials such as 4-(1H-pyrazol-5-yl)benzaldehyde and 2,2,2-trifluoroethanol.

Step 1 Formation of Intermediate: The first step involves the reaction of 4-(1H-pyrazol-5-yl)benzaldehyde with a suitable amine to form an imine intermediate.

Step 2 Reduction: The imine intermediate is then reduced using a reducing agent like sodium borohydride to yield the corresponding amine.

Step 3 Acylation: The amine is acylated with 2,2,2-trifluoroethoxyacetyl chloride in the presence of a base such as triethylamine to form the final product.

Industrial Production Methods

Industrial production methods may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and purification techniques like crystallization and chromatography to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can target the carbonyl group in the acetamide moiety, using agents such as lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids.

Major Products

Oxidation: Formation of pyrazole N-oxide derivatives.

Reduction: Conversion to the corresponding alcohol or amine derivatives.

Substitution: Introduction of nitro or halogen groups on the phenyl ring.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in transition metal catalysis, enhancing the reactivity and selectivity of catalytic processes.

Material Science: Its unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biology and Medicine

Drug Development: Due to its structural features, the compound is investigated for potential therapeutic applications, including anti-inflammatory and anticancer activities.

Biological Probes: It can be used as a probe to study biological pathways and interactions at the molecular level.

Industry

Agriculture: Potential use as a pesticide or herbicide due to its bioactive properties.

Pharmaceuticals: Intermediate in the synthesis of more complex pharmaceutical agents.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets, such as enzymes or receptors. The pyrazole ring can interact with active sites of enzymes, inhibiting their activity. The trifluoroethoxy group enhances the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Similar Compounds

• N-[[4-(1H-pyrazol-3-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide
• N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)propionamide

Uniqueness

Compared to similar compounds, N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide offers a unique combination of a pyrazole ring and a trifluoroethoxy group, which can enhance its biological activity and stability. Its specific substitution pattern on the phenyl ring also contributes to its distinct chemical and physical properties.

This detailed overview provides a comprehensive understanding of N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]-2-(2,2,2-trifluoroethoxy)acetamide, covering its synthesis, reactions, applications, and unique characteristics